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Zatolmilast Trial Eligibility at a Glance

The following table summarizes the core eligibility criteria for the Phase 2b/3 studies of Zatolmilast,

reflecting the recent optimizations [1] [2].

Criterion Description

| Clinical Trial Identifiers | Study 204 (Adolescents): NCT05163808 Study 301 (Adults): NCT05358886

Open-Label Extension (Study 302): NCT05367960 [1] | | Age | Male participants aged 9 to 45 years

(previously 12-45) [1]. | | Genetic Confirmation | Molecular confirmation of full mutation FMR1 gene

(>200 CGG repetitions) [2]. | | Key Protocol Optimizations | - Lowered age minimum from 12 to 9 years

old.

Reduced weight minimum from 95 to 55 pounds.

Incorporated remote visits to reduce on-site burden.
Extended open-label extension period to up to two years [1]. | | Key Efficacy Endpoint | Cognition

Crystallized Composite Score of the NIH Toolbox Cognitive Battery (NIH-TCB), derived from Picture
Vocabulary and Oral Reading tests [1]. |
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Here are answers to specific questions regarding the rationale and impact of these changes.

Q1: What was the primary rationale behind lowering the age and weight requirements? The changes

were implemented specifically to increase access for participants and their families [1]. By lowering the

age and weight thresholds, the trial becomes accessible to a broader pediatric population, which is crucial for

assessing a potential treatment for a neurodevelopmental disorder across a more representative age range.

Q2: How have the protocols been adjusted to reduce participant burden and improve retention?

Several key adjustments have been made:

Reduced On-Site Visits: The introduction of remote visits has decreased the number of required
on-site visits from six to four over the 13-week core trials [1].

Long-Term Access: The open-label extension study (Study 302) now offers up to two years of
access to Zatolmilast, increased from one year. This provides a longer-term safety data collection

window and can be a stronger incentive for participation [1].
Travel Support: Travel for a participant and one caregiver is covered, including coordination and

reimbursement for transportation, lodging, and meals, mitigating a significant practical barrier [3] [1].

Q3: What is the significance of the primary cognitive endpoint used in these trials? The primary

endpoint, the Crystallized Composite Score from the NIH Toolbox, measures abilities in language and

knowledge that are built over a lifetime. This is significant because:

Specificity to FXS: It targets cognition, a core deficit in Fragile X syndrome for which there are
currently no approved pharmacological treatments [1].

Phase 2 Evidence: This measure showed statistically significant improvement in a prior Phase 2
trial of adult males with Fragile X syndrome, providing a strong rationale for its use in the pivotal trials

[1].

Experimental Workflow for Participant Screening

The diagram below outlines a high-level workflow for the initial screening and enrollment process,

incorporating the optimized criteria.
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Zatolmilast Trial Screening Workflow

Potential Participant Identified

Meets Age & Gender?
(Male, 9-45 years)

Genetic Confirmation?
(FMR1 >200 CGG repeats)

 Yes

Does Not Meet Criteria
(Exclude from trial)

 NoMeets Weight Minimum?
(≥55 lbs / ~25 kg)

 Yes

 No

Clinical Screening Visit
(Labs, Medical Hx)

 Yes

 No

Informed Consent
& Assent Process

 Eligible  Ineligible

Randomized & Enrolled

Click to download full resolution via product page

Diagram Title: Zatolmilast Trial Screening Workflow
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Technical Guide: Creating Accessible Graphviz
Diagrams

To meet the specified visualization requirements, here is a practical guide and template.

Core Requirements Recap:

Color Contrast: Ensure high contrast between text (fontcolor) and node background
(fillcolor).

Color Palette: Use the provided Google-inspired palette.
Edge Labels: Set labeldistance=2.5 (or greater) to create a clear gap between the text and the

line.

Practical Code Template: The following code block provides a reusable template that complies with all

formatting rules.

A Process Step

Success

Done

Error Handler

Fails

Start

Next

Click to download full resolution via product page

Diagram Title: Graphviz Formatting Template

Troubleshooting Common Issues:

Low-Contrast Text: Always explicitly set fontcolor when you set a fillcolor. For dark
background nodes (e.g., #4285F4, #202124), use fontcolor="white". For light backgrounds

(e.g., #FFFFFF, #F1F3F4), use fontcolor="#202124".
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HTML-like Labels: For advanced text formatting (e.g., multiple fonts in one node), you must use

HTML-like labels with <...> delimiters, as shape=record is deprecated [4] [5]. Ensure your
Graphviz engine supports this feature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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